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Compound of Interest

Compound Name: RN-1734

Cat. No.: B1679415 Get Quote

This technical support guide provides detailed information, protocols, and troubleshooting

advice for preparing stock solutions of the TRPV4 antagonist, RN-1734, for use in research

applications.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving RN-1734?

A1: RN-1734 is soluble in both dimethyl sulfoxide (DMSO) and ethanol. DMSO is often used to

prepare high-concentration stock solutions.

Q2: What is the maximum solubility of RN-1734 in these solvents?

A2: The solubility of RN-1734 can vary slightly between suppliers. It is soluble in DMSO up to

100 mM and in ethanol up to 50 mM. For precise work, always refer to the batch-specific data

on the Certificate of Analysis provided by your supplier. A summary of reported solubility values

is provided in the table below.

Q3: My RN-1734 is not fully dissolving. What should I do?

A3: If you encounter solubility issues, consider the following troubleshooting steps:

Sonication: Brief sonication can help break up particulates and facilitate dissolution.[1]
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Gentle Warming: Gently warming the solution may increase solubility. However, be cautious

as excessive heat can degrade the compound.

Use Fresh Solvent: DMSO is hygroscopic (absorbs moisture from the air), which can reduce

its effectiveness as a solvent. Use fresh, anhydrous DMSO for best results.[2]

Vortexing: Vigorous vortexing can aid in dissolving the compound.

Q4: How should I store RN-1734 stock solutions?

A4: Store the solid compound at +4°C. Once dissolved, it is recommended to aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. In-solvent stock

solutions can be stored at -80°C for up to one year.[1]

Data Presentation
RN-1734 Properties

Property Value Reference

Molecular Weight 353.31 g/mol [3]

Formula C₁₄H₂₂Cl₂N₂O₂S

CAS Number 946387-07-1

Solubility Data

Solvent
Maximum
Concentration
(Molar)

Maximum
Concentration
(Mass/Volume)

Reference

DMSO ~71 - 100 mM ~50 - 71 mg/mL [2][4]

Ethanol ~50 mM ~17.67 - 71 mg/mL [2]

Water Insoluble Insoluble [2]

Note: Solubility values can vary between different product batches and suppliers. Always

consult the product-specific datasheet.
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of RN-
1734 in DMSO
This protocol describes the preparation of 1 mL of a 10 mM RN-1734 stock solution in DMSO.

Materials:

RN-1734 powder (Molecular Weight: 353.31 g/mol )

Anhydrous DMSO

Microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Analytical balance

Calculation:

Determine the mass of RN-1734 required:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 353.31 g/mol x 1000 mg/g

Mass (mg) = 3.53 mg

Procedure:

Carefully weigh out 3.53 mg of RN-1734 powder and place it into a clean microcentrifuge

tube.

Add 1 mL of anhydrous DMSO to the tube.

Close the tube tightly and vortex the solution until the powder is completely dissolved.
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If dissolution is slow, briefly sonicate the tube in a water bath.

Once dissolved, the stock solution is ready for use or can be aliquoted and stored at -80°C

for long-term preservation.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing an RN-1734 stock solution.

Signaling Pathway: RN-1734 Mechanism of Action
RN-1734 is a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4)

channel.[2] In microglia, activation of TRPV4 can lead to an influx of Ca²⁺, which in turn

activates the NF-κB signaling pathway.[5] This promotes the production and release of pro-

inflammatory cytokines like TNF-α and IL-1β.[2][5] By blocking the TRPV4 channel, RN-1734
inhibits this cascade.[5]
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Caption: RN-1734 inhibits the TRPV4-mediated NF-κB pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. TRPV4 Antagonist I, RN-1734 The TRPV4 Antagonist I, RN-1734, also referenced under
CAS 946387-07-1, controls the biological activity of TRPV4. This small molecule/inhibitor is
primarily used for Biochemicals applications. | 946387-07-1 [sigmaaldrich.com]

4. TRPV4 Antagonist I, RN-1734 The TRPV4 Antagonist I, RN-1734, also referenced under
CAS 946387-07-1, controls the biological activity of TRPV4. This small molecule/inhibitor is
primarily used for Biochemicals applications. | 946387-07-1 [sigmaaldrich.com]

5. TRPV4 Inhibition Improved Myelination and Reduced Glia Reactivity and Inflammation in a
Cuprizone-Induced Mouse Model of Demyelination - PMC [pmc.ncbi.nlm.nih.gov]
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stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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